2-(3-Bromo-isoxazol-5-YL)-ethylamine
Overview
Description
2-(3-Bromo-isoxazol-5-YL)-ethylamine, also known as BIEA, is a chemical compound that has gained significant attention in scientific research due to its potential as a pharmacological tool. BIEA is a synthetic compound that was first synthesized in 1997 by researchers at the University of California, San Francisco. Since then, BIEA has been studied extensively for its various applications in scientific research.
Mechanism of Action
2-(3-Bromo-isoxazol-5-YL)-ethylamine works by binding to the GABA-B receptor and activating it. This activation leads to the inhibition of neurotransmitter release, which results in the modulation of various physiological processes. The GABA-B receptor is a key target for the treatment of various neurological disorders, and 2-(3-Bromo-isoxazol-5-YL)-ethylamine has been shown to be a potent and selective agonist of this receptor.
Biochemical and Physiological Effects:
2-(3-Bromo-isoxazol-5-YL)-ethylamine has been shown to have various biochemical and physiological effects. 2-(3-Bromo-isoxazol-5-YL)-ethylamine has been shown to modulate pain perception, reduce anxiety, and improve sleep quality. 2-(3-Bromo-isoxazol-5-YL)-ethylamine has also been shown to have potential as a treatment for various neurological disorders, including epilepsy, Parkinson's disease, and schizophrenia.
Advantages and Limitations for Lab Experiments
2-(3-Bromo-isoxazol-5-YL)-ethylamine has several advantages as a pharmacological tool for scientific research. 2-(3-Bromo-isoxazol-5-YL)-ethylamine is a potent and selective agonist of the GABA-B receptor, which makes it an ideal tool for studying the role of this receptor in various physiological processes. 2-(3-Bromo-isoxazol-5-YL)-ethylamine is also relatively easy to synthesize, which makes it more accessible for researchers. However, 2-(3-Bromo-isoxazol-5-YL)-ethylamine has some limitations as a pharmacological tool. 2-(3-Bromo-isoxazol-5-YL)-ethylamine has a short half-life, which makes it difficult to use in long-term studies. Additionally, 2-(3-Bromo-isoxazol-5-YL)-ethylamine has not been extensively studied in humans, which limits its potential as a therapeutic agent.
Future Directions
There are several future directions for the study of 2-(3-Bromo-isoxazol-5-YL)-ethylamine. One potential direction is the development of more potent and selective agonists of the GABA-B receptor. Another potential direction is the study of the role of the GABA-B receptor in various neurological disorders. 2-(3-Bromo-isoxazol-5-YL)-ethylamine has shown potential as a treatment for epilepsy, Parkinson's disease, and schizophrenia, and further research in this area could lead to the development of new therapeutic agents. Finally, the study of the biochemical and physiological effects of 2-(3-Bromo-isoxazol-5-YL)-ethylamine could lead to a better understanding of the role of the GABA-B receptor in various physiological processes.
Scientific Research Applications
2-(3-Bromo-isoxazol-5-YL)-ethylamine has been used extensively in scientific research as a pharmacological tool. 2-(3-Bromo-isoxazol-5-YL)-ethylamine has been shown to be a potent and selective agonist of the GABA-B receptor, which is a key target for the treatment of various neurological disorders. 2-(3-Bromo-isoxazol-5-YL)-ethylamine has been used to study the role of the GABA-B receptor in various physiological processes, including pain modulation, sleep regulation, and anxiety.
properties
IUPAC Name |
2-(3-bromo-1,2-oxazol-5-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7BrN2O/c6-5-3-4(1-2-7)9-8-5/h3H,1-2,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEIHHMYEMPGRHM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(ON=C1Br)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201307401 |
Source
|
| Record name | 3-Bromo-5-isoxazoleethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201307401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Bromo-isoxazol-5-YL)-ethylamine | |
CAS RN |
1187932-81-5 |
Source
|
| Record name | 3-Bromo-5-isoxazoleethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1187932-81-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Bromo-5-isoxazoleethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201307401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[6-(4-fluorophenyl)pyridazin-3-yl]-N-(2-methylbenzyl)piperidine-4-carboxamide](/img/structure/B1650518.png)
![N~1~-{[5-(4-fluorophenoxy)-1-methyl-3-phenyl-1H-pyrazol-4-yl]methyl}-N~1~-isobutyl-1-cyclopropanecarboxamide](/img/structure/B1650519.png)
![2-({3-methyl-1-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]-1H-pyrazol-4-yl}carbonyl)-1,2,3,4-tetrahydroisoquinoline](/img/structure/B1650520.png)
![N-(3-propylsulfanylpropyl)-4-(triazolo[4,5-b]pyridin-3-yl)benzamide](/img/structure/B1650522.png)
![N-1,3-benzodioxol-5-yl-4-(4-fluorophenyl)-9-methyl-7,8,9,10-tetrahydro-4H-pyrido[4',3':4,5]thieno[3,2-f]pyrrolo[1,2-a][1,4]diazepine-5(6H)-carboxamide](/img/structure/B1650523.png)
![2-[(7-acetyl-4-oxo-3-phenyl-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio]-N-(2-chloro-4-methylphenyl)acetamide](/img/structure/B1650526.png)
![2-[2,4-dioxo-3-{4-[2-oxo-2-(propylamino)ethyl]phenyl}-3,4-dihydroquinazolin-1(2H)-yl]-N-(3-methoxybenzyl)acetamide](/img/structure/B1650527.png)
![methyl 2-{[(4-oxo-6,7,8,9-tetrahydropyrimido[4,5-b]quinolin-3(4H)-yl)acetyl]amino}benzoate](/img/structure/B1650529.png)
![1-benzyl-5-[(dimethylamino)sulfonyl]-N-(3-methoxybenzyl)-1H-indole-2-carboxamide](/img/structure/B1650531.png)
![N~2~-{[5-(2-chlorophenoxy)-1-methyl-3-phenyl-1H-pyrazol-4-yl]methyl}-N~2~-(cyclopropylmethyl)-2-thiophenecarboxamide](/img/structure/B1650533.png)
![1-ethyl-5-[5-(1H-indol-2-yl)-1,2,4-oxadiazol-3-yl]-1H-benzimidazole](/img/structure/B1650534.png)
![[3-(2,4-Difluorophenoxy)-8-azabicyclo[3.2.1]oct-8-yl](4-{[(2,4-difluorophenyl)sulfanyl]methyl}phenyl)methanone](/img/structure/B1650536.png)
![phenyl 3-(2-fluorophenyl)-1-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate](/img/structure/B1650537.png)
![N-cyclopentyl-6-(3,5-dimethylphenyl)-7-methyl-5-oxo-5,6,7,8-tetrahydrothieno[3',2':4,5]pyrrolo[1,2-a]pyrazine-7-carboxamide](/img/structure/B1650541.png)